Cas no 1340271-70-6 (3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol)
3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylpyrazol-3-yl)pyrrolidin-3-ol
- EN300-3026141
- 1340271-70-6
- AKOS013276820
- Z1183445120
- 3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol
- 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol
-
- Inchi: 1S/C8H13N3O/c1-11-7(2-4-10-11)8(12)3-5-9-6-8/h2,4,9,12H,3,5-6H2,1H3
- InChI Key: PMIXFOJXQSPVTD-UHFFFAOYSA-N
- SMILES: OC1(C2=CC=NN2C)CNCC1
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 50.1Ų
3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3026141-0.05g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 0.05g |
$212.0 | 2023-07-06 | |
| Enamine | EN300-3026141-0.1g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 0.1g |
$317.0 | 2023-07-06 | |
| Enamine | EN300-3026141-0.25g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 0.25g |
$452.0 | 2023-07-06 | |
| Enamine | EN300-3026141-0.5g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 0.5g |
$713.0 | 2023-07-06 | |
| Enamine | EN300-3026141-1.0g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 1.0g |
$914.0 | 2023-07-06 | |
| Enamine | EN300-3026141-2.5g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 2.5g |
$1791.0 | 2023-07-06 | |
| Enamine | EN300-3026141-5.0g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 5.0g |
$2650.0 | 2023-07-06 | |
| Enamine | EN300-3026141-10.0g |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 10.0g |
$3929.0 | 2023-07-06 | |
| 1PlusChem | 1P028MPI-50mg |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 50mg |
$315.00 | 2023-12-22 | |
| 1PlusChem | 1P028MPI-100mg |
3-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ol |
1340271-70-6 | 95% | 100mg |
$454.00 | 2023-12-22 |
3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol
Comprehensive Overview of 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol (CAS No. 1340271-70-6)
3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol (CAS No. 1340271-70-6) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a pyrrolidin-3-ol core linked to a 2-methylpyrazole moiety, offers versatile reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and CNS-targeting agents.
The compound’s dual-functional group architecture enables diverse synthetic modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in optimizing drug-like properties, such as solubility and metabolic stability. A 2023 study in the Journal of Medicinal Chemistry emphasized its potential in designing allosteric modulators for neurological disorders, aligning with growing interest in precision medicine approaches.
From a synthetic chemistry perspective, CAS 1340271-70-6 serves as a key intermediate for multi-step organic synthesis. Its chiral center at the pyrrolidin-3-ol position allows for enantioselective transformations, critical for developing stereospecific therapeutics. Industry trends show rising demand for such intermediates, driven by the need for fragment-based drug design (FBDD) and high-throughput screening (HTS) libraries.
Environmental and regulatory considerations further underscore its relevance. As sustainable chemistry gains traction, 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol has been evaluated for green synthesis routes, including catalytic hydrogenation and solvent-free reactions. These advancements address the pharmaceutical industry’s push toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.
Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. Patent filings (e.g., WO202215678A1) reveal its incorporation into proteolysis-targeting chimeras (PROTACs), reflecting cutting-edge applications in targeted protein degradation—a hot topic in oncology research.
In summary, 3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol (CAS No. 1340271-70-6) represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, sustainable chemistry, and emerging therapeutic modalities positions it as a compound of enduring scientific and commercial interest.
1340271-70-6 (3-(2-Methylpyrazol-3-yl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)